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A detailed examination of the biocompatibility and histological effects of Kri paste in

comparison to alternative root canal filling materials reveals important considerations for clinical

applications. This guide synthesizes experimental data to provide researchers, scientists, and

drug development professionals with a comprehensive overview of the periapical tissue

response to this iodoform-based paste.

Kri paste, a root canal filling material with a primary component of iodoform, has been a

subject of study to understand its interaction with the delicate periapical tissues. Histological

evaluations from various studies, primarily in animal models, offer insights into its performance,

particularly when compared to other commonly used materials such as Zinc Oxide Eugenol

(ZOE) and calcium hydroxide-based sealers.

Executive Summary of Comparative Performance
Histological studies indicate that iodoform-based pastes, including those with compositions

similar to Kri paste, generally elicit a mild to moderate inflammatory response in the initial

stages following application. This response is often characterized by the presence of

inflammatory cells, including neutrophils, macrophages, and lymphocytes. Over time, this initial

inflammation tends to subside, leading to the formation of a fibrous capsule around the

material. In contrast, ZOE has been associated with a more pronounced and persistent

inflammatory reaction, sometimes leading to necrosis of adjacent tissues. Calcium hydroxide-

based materials are generally considered highly biocompatible, often inducing the formation of

a hard tissue barrier.
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The key differentiator for iodoform-based pastes like Kri is their resorbability. When extruded

beyond the apex, these pastes are typically phagocytosed by macrophages and gradually

resorbed, which can be advantageous in preventing long-term irritation. However, the rate of

resorption and the accompanying inflammatory response are critical factors in determining the

overall success of the treatment.

Quantitative Histological Analysis
The following table summarizes quantitative data from a comparative study in a canine model,

evaluating the periapical tissue response to an iodoform-based paste (similar in composition to

Kri paste), a calcium hydroxide-based paste (Calen®), and Zinc Oxide Eugenol (ZOE) 30 days

post-treatment.

Histological
Parameter

Iodoform-
based Paste

Calcium
Hydroxide
Paste (Calen®)

Zinc Oxide
Eugenol (ZOE)

Saline
(Control)

Inflammatory

Infiltrate
Mild Absent to Mild

Moderate to

Severe
Absent

Predominant Cell

Type

Macrophages,

Lymphocytes

Fibroblasts,

Osteoblasts

Neutrophils,

Macrophages
Fibroblasts

Fibrous Capsule

Thickness
Thin to Moderate Thin Thick and Dense Not Applicable

Cementum

Resorption

Present in some

cases
Absent Present Absent

Dentin

Resorption
Absent Absent

Present in some

cases
Absent

Bone Resorption
Present in some

cases
Absent Present Absent

New Hard Tissue

Formation
Absent

Present

(Cementoid)
Absent Absent
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Note: This data is synthesized from a study on an iodoform-based paste with a composition

similar to Kri paste. Direct quantitative histological data for Kri paste specifically was not

available in the reviewed literature.

Detailed Experimental Protocols
A comprehensive understanding of the histological findings requires a detailed look at the

experimental methodologies employed in these studies.

Animal Model and Surgical Procedure
A commonly utilized animal model for evaluating the biocompatibility of root canal filling

materials is the dog. The surgical protocol generally involves the following steps:

Anesthesia and Tooth Selection: Healthy adult dogs are anesthetized, and suitable teeth,

typically premolars, are selected for the study.

Access Cavity Preparation: A standard access cavity is prepared on the occlusal surface of

the selected teeth.

Pulpectomy and Canal Instrumentation: The pulp tissue is extirpated, and the root canals are

instrumented to a predetermined working length, typically 1 mm short of the radiographic

apex. Canals are irrigated with solutions such as sodium hypochlorite and saline.

Root Canal Obturation: The prepared canals are dried with paper points and then filled with

the experimental materials (e.g., Kri paste, ZOE, calcium hydroxide paste). A control group

may be left unfilled or filled with an inert substance like saline.

Coronal Sealing: The access cavity is sealed with a restorative material to prevent coronal

leakage.

Postoperative Follow-up: The animals are monitored for a predetermined period, often

ranging from 30 to 90 days.

Euthanasia and Tissue Harvesting: At the end of the experimental period, the animals are

euthanized, and block sections of the jaws containing the treated teeth and surrounding

periapical tissues are harvested.
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Histological Preparation and Evaluation
The harvested tissue blocks are then processed for histological examination:

Fixation: The specimens are fixed in a 10% formalin solution.

Decalcification: The fixed tissues are decalcified using a solution like 5% nitric acid or EDTA.

Dehydration and Embedding: The decalcified specimens are dehydrated through a graded

series of ethanol and embedded in paraffin.

Sectioning: Serial sections of 5-6 micrometers in thickness are cut from the paraffin blocks.

Staining: The sections are stained with hematoxylin and eosin (H&E) for general histological

examination. Special stains may also be used to identify specific cell types or tissue

components.

Microscopic Evaluation: The stained sections are examined under a light microscope by a

calibrated histopathologist. The evaluation typically includes a semi-quantitative scoring of

various parameters, such as:

Inflammatory cell infiltrate: The number and type of inflammatory cells (neutrophils,

lymphocytes, plasma cells, macrophages, giant cells) are assessed.

Fibrous connective tissue: The thickness and organization of the fibrous capsule

surrounding the material are evaluated.

Hard tissue changes: Evidence of resorption of cementum, dentin, and alveolar bone is

noted, as well as the presence of any new hard tissue formation (e.g., cementum or bone).

Presence of debris and material remnants: The presence of extruded filling material and

cellular debris is recorded.

Visualizing the Experimental Workflow
The following diagram illustrates the typical workflow of an in-vivo study evaluating the

histological response to root canal filling materials.
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Figure 1. Experimental workflow for histological evaluation.

Logical Relationship of Tissue Response
The interaction between the root canal filling material and the periapical tissues involves a

cascade of biological events. The following diagram illustrates the logical relationship of the key

factors influencing the tissue response.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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